Cas no 41743-73-1 (Irisflorentin)

• Product Name: Irisflorentin
• CAS No: 41743-73-1
• MF: C₂₀H₁₈O₈
• MW: 386.352126598358
• MDL: MFCD02183467
• CID: 55474
• PubChem ID: 170569
• Update Time: 2025-06-08

Irisflorentin Chemical and Physical Properties

Names and Identifiers

• Irisflorentin
• 9-Methoxy-7-(3,4,5-trimethoxyphenyl)-[1,3]dioxolo[4,5-g]chromen-8-one
• Irisfloretin
• 3',4',5',5-tetramethoxy-6,7-methylenedioxyisoflavone
• 5,3',4',5'-Tetramethoxy-6,7-methylenedioxyisoflavone
• 9-methoxy-7-(3,4,5-trimethoxy-phenyl)-[1,3]dioxolo[4,5-g]chromen-8-one
• 9-Methoxy-7-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-8-one
• Irisflorentin?
• irisflorentine
• N1426
• 9-Methoxy-7-(3,4,5-trimethoxyphenyl)-8H-[1,3]dioxolo[4,5-g]chromen-8-one
• 9-Methoxy-7-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo(4,5-g)(1)benzopyran-8-one
• s9053
• LMPK12050419
• 8H-1,3-Dioxolo(4,5-g)(1)benzopyran-8-one, 9-methoxy-7-(3,4,5-trimethoxyphenyl)-
• A
• CCG-268476
• C17958
• 41743-73-1
• I1063
• Q-100469
• CHEBI:81410
• 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 9-methoxy-7-(3,4,5-trimethoxyphenyl)-
• MFCD02183467
• AS-56483
• CS-0008287
• JHL5KQ3BWA
• HY-N0268
• FT-0688295
• DTXSID60194575
• Q27155343
• AC-34062
• CHEMBL487216
• AKOS015896764
• DA-64503
• 9-methoxy-7-(3,4,5-trimethoxyphenyl)-(1,3)dioxolo(4,5-g)chromen-8-one
• DTXCID00117066

• MDL： MFCD02183467
• Inchi： 1S/C20H18O8/c1-22-13-5-10(6-14(23-2)18(13)24-3)11-8-26-12-7-15-19(28-9-27-15)20(25-4)16(12)17(11)21/h5-8H,9H2,1-4H3
• InChI Key： RISXUTCDCPHJFQ-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=C(C(=C(C=2)OC)OC)OC)C(C2C(=C3C(=CC1=2)OCO3)OC)=O

Computed Properties

• Exact Mass: 386.10000
• Monoisotopic Mass: 386.10016753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 386.4
• XLogP3: 2.9
• Topological Polar Surface Area: 81.7

Experimental Properties

• Color/Form: Powder
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: 569.1℃ at 760mmHg
• Flash Point: 250.5±30.2 °C
• PSA: 85.59000
• LogP: 3.22310

Irisflorentin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones
• Isoflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Irisflorentin

Introduction to Irisflorentin (CAS No. 41743-73-1)

Irisflorentin, a naturally occurring compound with the chemical name Irisflorentin, is a derivative of the iris plant, specifically found in species like Iris florentina. This compound has garnered significant attention in the field of pharmaceuticals and natural products due to its unique chemical structure and potential biological activities. With a CAS number of 41743-73-1, Irisflorentin has been extensively studied for its pharmacological properties, making it a subject of interest in both academic research and industrial applications.

The molecular structure of Irisflorentin (CAS No. 41743-73-1) consists of a complex blend of aromatic and heterocyclic compounds, which contribute to its distinctive chemical profile. This intricate composition has led researchers to explore its potential in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. Recent studies have highlighted the compound's ability to interact with multiple biological pathways, suggesting its multifaceted role in modulating cellular processes.

In the realm of modern pharmacology, the interest in Irisflorentin has been further fueled by its demonstrated efficacy in preclinical studies. Researchers have observed that Irisflorentin exhibits significant anti-inflammatory properties by inhibiting key enzymes such as COX-2 and NF-κB. These findings are particularly noteworthy as they align with the growing demand for natural compounds that offer therapeutic benefits with minimal side effects. The compound's ability to modulate inflammatory responses makes it a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory effects, Irisflorentin (CAS No. 41743-73-1) has also shown remarkable antioxidant activity. Oxidative stress is a critical factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. Studies have demonstrated that Irisflorentin can scavenge free radicals and reduce oxidative damage by enhancing the activity of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase. This property positions Irisflorentin as a potential therapeutic agent for combating oxidative stress-related diseases.

Moreover, recent advancements in cancer research have brought Irisflorentin into the spotlight due to its anticancer potential. Preclinical trials have indicated that Irisflorentin can induce apoptosis in cancer cells while sparing healthy cells, making it an attractive candidate for cancer treatment. The compound's ability to disrupt essential cellular pathways involved in tumor growth and survival has led researchers to investigate its mechanisms of action in greater detail. These studies have revealed that Irisflorentin can inhibit the expression of oncogenes and promote the activation of tumor suppressor genes, thereby exerting a dual effect on cancer cell proliferation.

The natural origin of Irisflorentin (CAS No. 41743-73-1) also contributes to its appeal as a pharmaceutical compound. Unlike synthetic drugs, natural products often come with a lower risk of adverse reactions due to their complex chemical structures and synergistic interactions with biological systems. This characteristic has made Irisflorentin a subject of interest for drug developers seeking to create safer and more effective therapeutics. Additionally, the sustainable cultivation and extraction methods for iris plants ensure that Irisflorentin can be produced in an environmentally friendly manner.

In conclusion, Irisflorentin, with its CAS number 41743-73-1, represents a significant advancement in the field of natural product research. Its multifaceted biological activities, including anti-inflammatory, antioxidant, and anticancer properties, make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action, Irisflorentin is poised to play a crucial role in the development of next-generation pharmaceuticals. The ongoing studies not only highlight the potential of this compound but also underscore the importance of exploring natural products as sources of novel therapeutic agents.